Cas no 2168231-79-4 (2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide)

• Product Name: 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide
• CAS No: 2168231-79-4
• MF: C₁₀H₂₂N₂O₃S
• MW: 250.358281612396
• CID: 5766390
• PubChem ID: 165962006
• Update Time: 2025-05-28

2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1283818
• 2168231-79-4
• 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide

• Inchi： 1S/C10H22N2O3S/c1-3-12(2)16(13,14)8-10(11)9-5-4-6-15-7-9/h9-10H,3-8,11H2,1-2H3
• InChI Key： MVIHLVFFUYWHSS-UHFFFAOYSA-N
• SMILES： S(CC(C1COCCC1)N)(N(C)CC)(=O)=O

Computed Properties

• Exact Mass: 250.13511374g/mol
• Monoisotopic Mass: 250.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81Ų

Additional information on 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide

Research Brief on 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide (CAS: 2168231-79-4): Recent Advances and Applications

The compound 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide (CAS: 2168231-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in drug development, particularly in targeting specific enzymatic pathways and receptor interactions.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro studies suggest that 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide may interact with GABAergic and glutamatergic receptors, which could have implications for treating neurological disorders such as epilepsy and anxiety. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate its binding affinity and selectivity, providing a foundation for further optimization.

In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. Studies using animal models have demonstrated its ability to inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting a possible role in managing chronic inflammatory conditions. The sulfonamide moiety, in particular, has been highlighted for its contribution to these effects, underscoring the importance of structural modifications to enhance efficacy and reduce toxicity.

Another notable advancement is the development of novel synthetic routes for 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges in large-scale production. These improvements are critical for facilitating preclinical and clinical studies, ensuring a consistent supply of the compound for further evaluation.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-amino-N-ethyl-N-methyl-2-(oxan-3-yl)ethane-1-sulfonamide (CAS: 2168231-79-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its multifaceted pharmacological profile and recent advancements in synthesis and mechanistic understanding highlight its potential across various therapeutic areas. Continued research and development efforts will be crucial to fully unlock its clinical benefits and address existing limitations.